Cas no 1334829-91-2 ((2S)-1-(3-chloro-2-fluorophenyl)propan-2-amine)

• Product Name: (2S)-1-(3-chloro-2-fluorophenyl)propan-2-amine
• CAS No: 1334829-91-2
• MF: C₉H₁₁ClFN
• MW: 187.641744852066
• CID: 6088935
• PubChem ID: 103719122
• Update Time: 2025-07-19

(2S)-1-(3-chloro-2-fluorophenyl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2S)-1-(3-chloro-2-fluorophenyl)propan-2-amine
• EN300-1967230
• 1334829-91-2

• Inchi： 1S/C9H11ClFN/c1-6(12)5-7-3-2-4-8(10)9(7)11/h2-4,6H,5,12H2,1H3/t6-/m0/s1
• InChI Key： KIJBHKXMWRIZJX-LURJTMIESA-N
• SMILES： ClC1=CC=CC(=C1F)C[C@H](C)N

Computed Properties

• Exact Mass: 187.0564052g/mol
• Monoisotopic Mass: 187.0564052g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 26Ų

Additional information on (2S)-1-(3-chloro-2-fluorophenyl)propan-2-amine

Comprehensive Overview of (2S)-1-(3-chloro-2-fluorophenyl)propan-2-amine (CAS No. 1334829-91-2)

The compound (2S)-1-(3-chloro-2-fluorophenyl)propan-2-amine, identified by its CAS number 1334829-91-2, is a chiral amine derivative with significant potential in pharmaceutical and chemical research. Its unique structural features, including the 3-chloro-2-fluorophenyl moiety and the (2S)-propan-2-amine backbone, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals are increasingly interested in this compound due to its applications in drug discovery and development.

One of the key reasons for the growing attention on (2S)-1-(3-chloro-2-fluorophenyl)propan-2-amine is its role in the design of chiral pharmaceuticals. Chirality is a critical factor in drug efficacy and safety, as enantiomers often exhibit different biological activities. The (2S) configuration of this compound ensures high stereoselectivity, which is essential for optimizing therapeutic outcomes. Recent studies have highlighted its utility in the synthesis of central nervous system (CNS) targeting agents, a hot topic in modern pharmacology.

In addition to its pharmaceutical applications, CAS 1334829-91-2 is also explored in material science and catalysis. Its aromatic and amine functionalities allow it to act as a ligand or building block in the development of advanced materials. For instance, it has been investigated for use in metal-organic frameworks (MOFs), which are a trending area in nanotechnology and environmental science. This versatility makes it a compound of interest across multiple disciplines.

From a synthetic chemistry perspective, the preparation of (2S)-1-(3-chloro-2-fluorophenyl)propan-2-amine involves asymmetric synthesis techniques, which are a focal point in green chemistry initiatives. Researchers are keen on developing sustainable and scalable methods to produce such chiral amines, aligning with the global push for environmentally friendly processes. The compound's fluorine and chlorine substituents further enhance its reactivity, enabling diverse chemical transformations.

The analytical characterization of 1334829-91-2 typically employs advanced techniques like high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR), and mass spectrometry (MS). These methods ensure the purity and stereochemical integrity of the compound, which are paramount for its applications. Quality control is a recurring theme in discussions about fine chemicals, and this compound is no exception.

Another aspect driving interest in (2S)-1-(3-chloro-2-fluorophenyl)propan-2-amine is its potential in personalized medicine. As the healthcare industry shifts toward tailored treatments, the demand for enantiomerically pure intermediates like this one is expected to rise. Its compatibility with bioconjugation strategies also opens doors for innovative drug delivery systems, a topic frequently searched by professionals in the field.

In summary, CAS 1334829-91-2 represents a multifaceted compound with broad applicability in pharmaceuticals, materials science, and catalysis. Its chiral nature, combined with its functional groups, positions it as a key player in cutting-edge research. As scientific advancements continue, the relevance of (2S)-1-(3-chloro-2-fluorophenyl)propan-2-amine is likely to expand, making it a compound worth watching in the coming years.